Cas no 946246-64-6 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethylthiophene-2-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethylthiophene-2-sulfonamide
• CAS No: 946246-64-6
• MF: C₁₉H₂₂N₂O₃S₂
• MW: 390.519582271576
• CID: 5513728
• Update Time: 2025-05-21

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[1-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-5-ethyl-
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethylthiophene-2-sulfonamide

• Inchi： 1S/C19H22N2O3S2/c1-2-16-8-10-18(25-16)26(23,24)20-15-7-9-17-14(12-15)4-3-11-21(17)19(22)13-5-6-13/h7-10,12-13,20H,2-6,11H2,1H3
• InChI Key： NKYXUQUMYLAUBF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2CC2)=O)(=O)=O)SC(CC)=CC=1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethylthiophene-2-sulfonamide

N-(1-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-5-Ethylthiophene-2-Sulfonamide: A Comprehensive Overview

The compound N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethylthiophene-2-sulfonamide, identified by the CAS number 946246-64-6, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule is a complex structure that combines elements of heterocyclic chemistry with sulfonamide functionality, making it a promising candidate for various applications in pharmacology and materials science.

At its core, the molecule features a tetrahydroquinoline ring system substituted with a cyclopropane carbonyl group at position 1 and a sulfonamide moiety at position 6. The sulfonamide group is further connected to a thiophene ring bearing an ethyl substituent at position 5. This combination of structural elements imparts unique electronic and steric properties to the compound, which are critical for its potential biological activity and chemical reactivity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug design due to their ability to interact with various biological targets such as kinases and G-protein coupled receptors (GPCRs). The incorporation of a cyclopropane carbonyl group in this compound introduces additional rigidity and electronic modulation, potentially enhancing its binding affinity to target proteins. Furthermore, the thiophene moiety is known for its aromatic stability and ability to participate in π-interactions, which are essential for molecular recognition processes.

The sulfonamide group in this compound plays a dual role: it acts as a hydrogen bond donor/acceptor and contributes to the overall hydrophilicity of the molecule. This balance between hydrophilic and hydrophobic regions is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has emphasized the importance of such balanced structures in improving drug bioavailability and reducing toxicity profiles.

From a synthetic perspective, the construction of this compound involves multi-step processes that highlight modern organic synthesis techniques. The assembly of the tetrahydroquinoline ring system typically involves either cyclization reactions or coupling methodologies. The introduction of the cyclopropane carbonyl group requires precise control over stereochemistry and regioselectivity to ensure optimal yields and purity. Similarly, the coupling of the thiophene moiety with the sulfonamide group necessitates careful optimization to avoid side reactions and ensure functional group compatibility.

In terms of applications, this compound has shown potential in several therapeutic areas. For instance, its ability to modulate kinase activity makes it a candidate for anti-cancer drug development. Additionally, its interaction with GPCRs suggests possible applications in treating central nervous system disorders such as depression or anxiety. Recent studies have also explored its role as a lead compound in antibiotic development due to its unique structural features that may disrupt bacterial membrane integrity.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed key interactions between the compound's functional groups and critical residues on target proteins. These insights have guided iterative rounds of structure optimization to improve binding affinity and selectivity.

From an environmental standpoint, the synthesis and application of this compound must adhere to stringent safety protocols to minimize ecological impact. Researchers are actively exploring greener synthetic routes that utilize renewable feedstocks and catalytic processes to reduce waste generation.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-Yl)-5-Ethylthiophene-2-Sulfonamide stands as a testament to advancements in modern organic chemistry. Its intricate structure offers vast opportunities for exploration across multiple scientific disciplines while posing challenges that continue to drive innovation in chemical synthesis and drug discovery.